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Compound of Interest

Compound Name: Lacthydrazide

Cat. No.: B1296683

An In-Depth Technical Guide to the Applications and Limitations of Lacthydrazide

Executive Summary

Lacthydrazide, a derivative of lactic acid, is a versatile chemical reagent characterized by its
reactive hydrazide functional group. This guide provides a comprehensive review of its primary
applications, particularly in organic synthesis as a precursor for bioactive molecules and as a
derivatizing agent in analytical chemistry. We explore the causality behind its utility, grounded in
the nucleophilic nature of the terminal amine group which readily condenses with carbonyl
compounds. However, the guide also presents a critical evaluation of its limitations, including
significant safety concerns related to its potential toxicity and irritant properties, alongside
challenges in stability and reaction specificity. Through objective comparisons with alternative
reagents and supported by experimental data, this document serves as a crucial resource for
researchers, scientists, and drug development professionals to make informed decisions about
the use of Lacthydrazide in their work.

Introduction to Lacthydrazide: A Chemical Overview

Lacthydrazide, also known as 2-hydroxypropanehydrazide, is an organic compound with the
chemical formula CsHsN202.[1][2] It possesses a chiral center and contains both a hydroxyl (-
OH) and a hydrazide (-CONHNHz2) functional group. This unique combination of reactive sites
makes it a valuable intermediate in various chemical transformations. The hydrazide moiety is
the primary center of reactivity, acting as a potent nucleophile, while the hydroxyl group offers a
secondary site for further functionalization. This guide aims to provide a detailed comparison of
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Lacthydrazide's performance against other alternatives in its main fields of application,
supported by experimental protocols and safety data to ensure a holistic understanding for
laboratory and industrial use.

Chemical Structure and Properties

Below is a summary of Lacthydrazide's key chemical properties.

Property Value Reference
CAS Number 2651-42-5 [1][3]
Molecular Weight 104.11 g/mol [1][2]
Molecular Formula C3HsN20:2 [1][2]
Topological Polar Surface Area  75.4 A2 [1112]
Hydrogen Bond Donor Count 3 [2]

Hydrogen Bond Acceptor
ydrog p 3 2]
Count

The structure of Lacthydrazide features a reactive terminal amine (-NHz) and a secondary
amide nitrogen, making it a strong nucleophile, particularly towards electrophilic carbonyl
carbons.

Caption: Chemical structure and key functional groups of Lacthydrazide.

Applications in Organic Synthesis: Building
Bioactive Molecules

The primary application of Lacthydrazide lies in its role as a versatile building block for
synthesizing more complex molecules, particularly hydrazide-hydrazones. These compounds
are of significant interest in medicinal chemistry due to their broad spectrum of biological
activities.[4][5]

Synthesis of Hydrazide-Hydrazones
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The reaction between Lacthydrazide and various aldehydes or ketones is a classic
condensation reaction that yields hydrazones.[6] The nucleophilic nitrogen of the hydrazide
attacks the electrophilic carbonyl carbon, followed by the elimination of a water molecule.

This reaction is highly efficient and often proceeds with high yields under mild conditions, such
as refluxing in an alcohol solvent with an acid catalyst.[7][8] The resulting hydrazone products
have been shown to exhibit a wide range of pharmacological properties.

Reported Biological Activities of Hydrazide Derivatives:

Antimicrobial and Antifungal[4][9]

Anti-inflammatory[4][9]

Antitumor[4]

Analgesic[8]

Anticonvulsant[4]
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Caption: General workflow for the synthesis of hydrazide-hydrazones.
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Experimental Protocol: Synthesis of a Hydrazide-
Hydrazone

This protocol is adapted from general procedures for hydrazone synthesis.[6][7]

Reactant Preparation: In a round-bottom flask, dissolve Lacthydrazide (1.0 mmol) in a
suitable solvent such as methanol or ethanol (10 mL).

o Addition of Carbonyl: Add the desired aldehyde or ketone (1.0 mmol) to the solution.
» Catalysis: Add a catalytic amount of glacial acetic acid (2-3 drops).

e Reaction: Reflux the mixture for 2-4 hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

« |solation: Upon completion, cool the reaction mixture to room temperature and then in an ice
bath to precipitate the product.

 Purification: Collect the solid product by vacuum filtration, wash with cold solvent, and dry.
Recrystallize from a suitable solvent if further purification is needed.

o Characterization: Confirm the structure of the synthesized hydrazone using spectroscopic
methods such as 'H-NMR, 3C-NMR, and mass spectrometry.[7][8]

Application in Analytical Chemistry: Derivatization
Agent

In analytical chemistry, derivatization is the process of chemically modifying an analyte to make
it suitable for analysis, for instance, by enhancing its detectability.[10][11] Hydrazides, including
Lacthydrazide, are effective derivatizing agents for compounds containing carbonyl groups
(aldehydes and ketones), which often lack a strong chromophore for UV-Visible detection in
High-Performance Liquid Chromatography (HPLC).[12][13]

The reaction, identical to hydrazone formation, attaches the Lacthydrazide moiety to the
analyte. While Lacthydrazide itself is not a fluorophore or a strong chromophore, its
derivatives can be further modified or analyzed. However, more specialized hydrazine reagents
are typically preferred for this application.
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Comparison with Alternative Derivatizing Agents

Lacthydrazide is one of many hydrazine-based reagents. Its utility must be compared with

more established alternatives that are specifically designed for analytical derivatization.

Detection .
Reagent Target Analyte Advantages Disadvantages
Method
Product lacks
, _ _ strong
Lacthydrazide Carbonyls UV-Vis Simple reagent
chromophore/flu
orophore
Forms stable,
04 colored Reagent can be
’_ ] ] derivatives; explosive when
Dinitrophenylhyd  Carbonyls UV-Vis (360 nm) ] ] ]
] Widely used in dry; Potential for
razine (DNPH) ]
standard interferences.[12]
methods.[12]
Highly sensitive Reagent can be
Dansyl ) -
] Carbonyls Fluorescence detection; Stable  sensitive to
Hydrazine o .
derivatives. moisture.[12]
o- Very fast Derivatives can
Phthalaldehyde Primary Amines Fluorescence reaction; High be unstable; Not
(OPA) sensitivity.[13] for carbonyls.[13]

As the table shows, while Lacthydrazide can function as a derivatizing agent, reagents like

DNPH and Dansyl Hydrazine offer superior detection limits for trace analysis of carbonyl

compounds due to the strong chromophores or fluorophores they introduce.

Limitations and Critical Challenges

Despite its utility, the application of Lacthydrazide is constrained by significant limitations,

primarily concerning safety and reactivity.

Toxicity and Safety Hazards
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Safety is the most critical limitation. GHS classifications from multiple sources indicate that
Lacthydrazide poses several health risks.[1]

» Acute Toxicity: Harmful if swallowed or in contact with skin.[1][2]

» Skin and Eye Damage: Causes skin irritation and is noted to cause serious eye damage.[1]
[14]

e Sensitization: May cause an allergic skin reaction.[1][15]

Furthermore, the broader class of hydrazines is known for its toxic and potentially carcinogenic
properties.[15][16][17] Hydrazine itself is presumed to have carcinogenic potential for humans.
[15] While data specific to Lacthydrazide's long-term effects is less available, caution is
warranted due to its structural similarity to other hazardous hydrazines. Strict adherence to
safety protocols is mandatory when handling this compound.

Safety Handling Protocol:

Engineering Controls: Always work in a well-ventilated fume hood.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, a lab coat, and
safety goggles with face shield.

Handling: Avoid inhalation of dust or vapors and prevent skin/eye contact.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Stability and Reactivity

While the reactivity of the hydrazide group is its main advantage, it can also be a limitation.

 Stability: Hydrazides can be susceptible to oxidation. The compound should be stored away
from oxidizing agents.

» Side Reactions: The presence of the hydroxyl group introduces a potential site for side
reactions, which may complicate syntheses where high selectivity for the hydrazide group is
required.
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e Reaction Conditions: While many reactions proceed under mild conditions, the formation of
some hydrazones may require catalysts and heat, which can lead to the degradation of
sensitive substrates.

Caption: Logical workflow for deciding on the use of Lacthydrazide.

Future Outlook and Conclusion

Lacthydrazide remains a relevant synthon in medicinal chemistry for the construction of novel
hydrazide-hydrazone scaffolds.[4] Its utility is rooted in the reliable and straightforward
condensation reaction with carbonyls.[6] Future research may focus on developing chiral-
specific applications that leverage its inherent stereocenter or exploring its use in polymer and
material science.[18][19]

However, its practical application is significantly hampered by its safety profile.[1][14] For
researchers, a thorough risk assessment is paramount. In analytical chemistry, more sensitive
and purpose-built derivatizing agents like DNPH or dansyl hydrazine are superior choices.[12]
In synthesis, if the specific properties of the lactoyl moiety are not required, other, potentially
safer, acid hydrazides could be considered.

In conclusion, Lacthydrazide is a tool with specific strengths but considerable drawbacks. Its
selection should be the result of a careful evaluation where its synthetic advantages are
weighed against its significant safety hazards and the availability of more effective or safer
alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The i

nformation provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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